
6-Methoxypyridine-2,3-diamine dihydrochloride
CAS number and molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
6-Methoxypyridine-2,3-diamine

dihydrochloride

Cat. No.: B1305077 Get Quote

Technical Guide: 6-Methoxypyridine-2,3-diamine
dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Methoxypyridine-2,3-diamine
dihydrochloride, including its chemical properties, synthesis, and known applications. This

document is intended for professionals in research and development who require detailed

technical information on this compound.

Core Data Presentation
The following table summarizes the key quantitative data for 6-Methoxypyridine-2,3-diamine
dihydrochloride.

Property Value

CAS Number 94166-62-8

Molecular Formula C₆H₁₁Cl₂N₃O

Molecular Weight 212.08 g/mol
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Chemical Synthesis
The synthesis of 6-Methoxypyridine-2,3-diamine dihydrochloride can be achieved through a

multi-step process, as outlined in various patents. A common pathway involves the reduction of

a nitropyridine precursor.

Synthesis Workflow

2-Amino-6-chloro-3-nitropyridine

Methoxylation with Sodium Methoxide

Step 1

2-Amino-6-methoxy-3-nitropyridine

Metallic Reduction (e.g., with SnCl2 in HCl)

Step 2

6-Methoxypyridine-2,3-diamine dihydrochloride

Alzheimer's Disease Pathogenesis

Amyloid Precursor Protein (APP) Gamma-Secretase
Cleavage

Amyloid-Beta Peptides
Production

Amyloid Plaques
Aggregation

Methoxypyridine-derived Gamma-Secretase Modulator Allosteric Modulation
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[https://www.benchchem.com/product/b1305077#6-methoxypyridine-2-3-diamine-
dihydrochloride-cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b1305077?utm_src=pdf-body-img
https://www.benchchem.com/product/b1305077#6-methoxypyridine-2-3-diamine-dihydrochloride-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1305077#6-methoxypyridine-2-3-diamine-dihydrochloride-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1305077#6-methoxypyridine-2-3-diamine-dihydrochloride-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1305077#6-methoxypyridine-2-3-diamine-dihydrochloride-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1305077?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

